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Compound of Interest

Compound Name: Paim |

Cat. No.: B1167716

Despite a comprehensive search, no specific information could be found regarding an in vivo
imaging probe or molecule designated as "Paim L." Publicly available scientific literature and
databases do not contain references to a probe with this name for use in in vivo imaging
techniques such as fluorescence, photoacoustic, or magnetic resonance imaging.

The search did yield information on a portable Al-enhanced fluorescence microscope
abbreviated as "PAIM (tM)". However, this refers to an imaging instrument rather than a
molecular probe used for in vivo applications.

Without specific details on the nature of "Paim I," including its molecular structure, mechanism
of action, and the imaging modality it is designed for, it is not possible to provide the requested
detailed application notes, experimental protocols, quantitative data, or signaling pathway
diagrams.

Researchers, scientists, and drug development professionals interested in in vivo imaging are
encouraged to consult resources detailing established imaging probes and techniques. Broad
categories of in vivo imaging probes include:

e Fluorescent Probes: These molecules absorb light at a specific wavelength and emit it at a
longer wavelength. They can be designed to target specific molecules or cellular processes.

e Photoacoustic Probes: These agents absorb light and convert it into sound waves, which can
be detected to create images. This technique offers good spatial resolution at greater tissue
depths than traditional fluorescence imaging.
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e MRI Contrast Agents: These compounds, often based on gadolinium or iron oxide, alter the
magnetic properties of nearby water molecules to enhance the contrast of MRI images.

For detailed protocols and application notes, it is recommended to refer to scientific
publications on specific, well-characterized imaging probes relevant to the research area of
interest.

« To cite this document: BenchChem. [In Vivo Imaging Probe "Paim I": Information Not Found].
BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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